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Compound of Interest

Compound Name: Aspochalasin M

Cat. No.: B2481514

Audience: Researchers, scientists, and drug development professionals.
Introduction

Aspochalasin M is a member of the cytochalasan family of mycotoxins, which are known for
their ability to bind to actin filaments and disrupt microfilament-mediated cellular processes. As
natural products isolated from various fungi, aspochalasins exhibit a range of biological
activities, including cytotoxic and antibacterial effects, making them valuable tools in cell
biology research and potential leads for drug development.[1][2] Proper preparation and
storage of Aspochalasin M stock solutions are critical for ensuring experimental reproducibility
and maintaining the compound's stability and efficacy. This document provides a detailed
protocol for the preparation of an Aspochalasin M stock solution, based on general
procedures for cytochalasans and related small molecule inhibitors.

Data Presentation

Quantitative data for Aspochalasin M and related aspochalasins are summarized below. The
recommended solvent and storage conditions are based on common practices for this class of
compounds.[3][4]
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Parameter Value Reference
Compound Aspochalasin M
Molecular Weight ~401 g/mol [1]

Recommended Solvents

DMSO, Ethanol, Methanol,

DME [3]4]

Storage (Powder)

-20°C [4]

Storage (Stock Solution)

-80°C (long-term); 4°C (short-

(3]
term, < 1 week)

Experimental Protocol: Preparation of 10 mM
Aspochalasin M Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Aspochalasin M in

dimethyl sulfoxide (DMSO).

Materials:

e Aspochalasin M (powder form)

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettors and appropriate sterile pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
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e Pre-handling: Before opening, briefly centrifuge the vial containing the Aspochalasin M
powder to ensure that all the material is at the bottom of the container. This is especially
important for small quantities that may adhere to the cap or walls during shipping.

o Calculation: Calculate the mass of Aspochalasin M required to make the desired volume of
a 10 mM stock solution. The formula for this calculation is:

o Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol)

o Example for 1 mL of 10 mM stock solution:
o Mass (mg) =10 mM x 1 mL x 401 g/mol = 4.01 mg

» Weighing: Carefully weigh out the calculated amount of Aspochalasin M powder using an
analytical balance in a fume hood or designated weighing station. Transfer the powder to a
sterile microcentrifuge tube or amber glass vial.

¢ Dissolution:

o Add the appropriate volume of DMSO to the vial containing the Aspochalasin M powder.
For the example above, add 1 mL of DMSO to the 4.01 mg of powder.

o Cap the vial securely and vortex the solution thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a water bath (37°C) can be used to aid
dissolution if necessary, but check the manufacturer's recommendations for temperature
sensitivity.

o Final Concentration in Experiments: When preparing working solutions for cell-based
assays, ensure the final concentration of DMSO in the culture medium does not exceed a
level that could cause toxicity, typically recommended to be below 0.1%.[3][5][6]

Workflow for Aspochalasin M Stock Solution
Preparation
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1. Calculate Required Mass
(e.g., 4.01 mg for 1 mL of 10 mM)

'

2. Weigh Aspochalasin M Powder

i

3. Add Anhydrous DMSO

i

4. Vortex Until Dissolved

i

5. Aliquot into Tubes

6. Store Appropriately
(-80°C Long-Term)

Figure 1. Workflow for Aspochalasin M Stock Solution Preparation

Click to download full resolution via product page
Caption: Workflow for preparing Aspochalasin M stock solution.
Storage and Stability
Proper storage is crucial to maintain the integrity of the Aspochalasin M stock solution.
e Long-Term Storage: For long-term storage, the stock solution should be stored at -80°C.[3]

o Short-Term Storage: For frequent use, aliquots can be kept at 4°C for up to one week.[3]
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 Aliquoting: It is highly recommended to aliquot the stock solution into smaller, single-use
volumes upon preparation. This practice minimizes the number of freeze-thaw cycles, which
can lead to degradation of the compound and introduction of moisture, thereby preserving
the solution's efficacy.[3]

» Light Protection: Store stock solutions in amber vials or wrap clear vials in foil to protect the
compound from light, as some organic molecules are light-sensitive.[7]

Safety Precautions

Aspochalasin M is a mycotoxin with potential cytotoxic properties. Standard laboratory safety
procedures should be followed.

» Always handle the powder and stock solution in a well-ventilated area, preferably a chemical
fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

» Avoid inhalation of the powder and direct contact with skin or eyes.

o Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Aspochalasin M Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2481514#how-to-prepare-aspochalasin-m-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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